![molecular formula C18H16N4O6S3 B2402936 4-(morpholinosulfonyl)-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)benzamide CAS No. 361480-41-3](/img/structure/B2402936.png)
4-(morpholinosulfonyl)-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)benzamide
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Description
4-(morpholinosulfonyl)-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)benzamide, also known as MNTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. In
Scientific Research Applications
- 4-(morpholinosulfonyl)-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)benzamide has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to understand its precise mechanisms and evaluate its efficacy in vivo .
- The compound’s structure suggests anti-inflammatory potential. It may modulate inflammatory pathways by targeting specific enzymes or receptors. Investigating its effects on cytokine production, NF-κB signaling, and immune responses could provide valuable insights for drug development .
- Preliminary studies indicate that this compound possesses antimicrobial properties. Researchers have explored its effects against bacteria, fungi, and even some drug-resistant strains. Understanding its mode of action and potential synergies with existing antibiotics is crucial for combating microbial infections .
- Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are major health challenges. Some studies suggest that 4-(morpholinosulfonyl)-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)benzamide might have neuroprotective properties. Investigating its impact on neuronal survival, oxidative stress, and protein aggregation could lead to therapeutic breakthroughs .
- The compound’s unique structure includes a thiazole ring, which can exhibit interesting photophysical properties. Researchers have explored its fluorescence behavior, photostability, and potential applications in imaging and sensing. These studies bridge chemistry and materials science .
- Researchers use this compound as a chemical probe to identify its biological targets. By employing affinity-based methods, they aim to uncover specific proteins or pathways affected by the compound. This information aids in understanding its cellular mechanisms and potential therapeutic applications .
Anticancer Research
Anti-Inflammatory Properties
Antimicrobial Activity
Neuroprotective Effects
Photophysical Applications
Chemical Biology and Target Identification
properties
IUPAC Name |
4-morpholin-4-ylsulfonyl-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O6S3/c23-17(20-18-19-15(11-30-18)16-9-13(10-29-16)22(24)25)12-1-3-14(4-2-12)31(26,27)21-5-7-28-8-6-21/h1-4,9-11H,5-8H2,(H,19,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYXXNUBAJLSCOE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC(=CS4)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O6S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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